Cas no 197663-09-5 (O-[2-Deoxy-2-[3(R)-(tetradecanoyloxy)tetradecanoylamino]-beta-D-glucopyranosyl]-N-(tetradecanoyl)-L-seryl-beta-alanine)

• Product Name: O-[2-Deoxy-2-[3(R)-(tetradecanoyloxy)tetradecanoylamino]-beta-D-glucopyranosyl]-N-(tetradecanoyl)-L-seryl-beta-alanine
• CAS No: 197663-09-5
• MF: C₅₄H₁₀₁N₃O₁₂
• MW: 984.392657995224
• CID: 1389351
• Update Time: 2024-08-16

O-[2-Deoxy-2-[3(R)-(tetradecanoyloxy)tetradecanoylamino]-beta-D-glucopyranosyl]-N-(tetradecanoyl)-L-seryl-beta-alanine Chemical and Physical Properties

Names and Identifiers

• O-[2-Deoxy-2-[3(R)-(tetradecanoyloxy)tetradecanoylamino]-beta-D-glucopyranosyl]-N-(tetradecanoyl)-L-seryl-beta-alanine
• O-[2-Deoxy-2-[[(3R)-1-oxo-3-[(1-oxotetradecyl)oxy]tetradecyl]amino]-β-D-glucopyranosyl]-N-(1-oxotetradecyl)-L-seryl-β-alanine

• Inchi： 1S/C54H101N3O12/c1-4-7-10-13-16-19-21-24-27-30-33-36-46(59)56-44(53(66)55-39-38-48(61)62)42-67-54-50(52(65)51(64)45(41-58)69-54)57-47(60)40-43(35-32-29-26-23-18-15-12-9-6-3)68-49(63)37-34-31-28-25-22-20-17-14-11-8-5-2/h43-45,50-52,54,58,64-65H,4-42H2,1-3H3,(H,55,66)(H,56,59)(H,57,60)(H,61,62)/t43-,44+,45-,50-,51-,52-,54-/m1/s1
• InChI Key： IYDMANLRWGNBLE-OIRMVZJISA-N
• SMILES： C(O)(=O)CCNC(=O)[C@H](CO[C@@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1NC(=O)C[C@H](OC(=O)CCCCCCCCCCCCC)CCCCCCCCCCC)NC(=O)CCCCCCCCCCCCC

Experimental Properties

• Density: 1.09±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 1069.4±65.0 °C(Predicted)
• pka: 4.28±0.10(Predicted)